Cas no 937599-67-2 ((2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid)

• Product Name: (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid
• CAS No: 937599-67-2
• MF: C₁₂H₁₁ClO₅
• MW: 270.665743112564
• CID: 3159549
• PubChem ID: 19590699
• Update Time: 2025-11-02

(2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid
• (E)-3-[5-CHLORO-2-(2-METHOXY-2-OXOETHOXY)PHENYL]-2-PROPENOIC ACID
• STK350975
• AKOS000313762
• (E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]prop-2-enoic acid
• (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]prop-2-enoic acid
• 937599-67-2

• MDL： MFCD08555029
• Inchi： 1S/C12H11ClO5/c1-17-12(16)7-18-10-4-3-9(13)6-8(10)2-5-11(14)15/h2-6H,7H2,1H3,(H,14,15)/b5-2+
• InChI Key： SIBKFZCTOHMCTD-GORDUTHDSA-N
• SMILES： ClC1C=CC(=C(/C=C/C(=O)O)C=1)OCC(=O)OC

Computed Properties

• Exact Mass: 270.0295011Da
• Monoisotopic Mass: 270.0295011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8Ų

Additional information on (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid

Comprehensive Overview of (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid (CAS No. 937599-67-2)

(2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid (CAS No. 937599-67-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of acrylic acid derivatives, characterized by its unique structural features, including a chloro-substituted phenyl ring and a methoxy-2-oxoethoxy side chain. Its molecular formula is C₁₂H₁₁ClO₅, and it exhibits properties that make it valuable in drug discovery and material science.

The growing interest in (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid is driven by its potential as a building block for synthesizing more complex molecules. Researchers are particularly intrigued by its role in developing anti-inflammatory agents and antimicrobial compounds, which align with current trends in addressing global health challenges. The compound's electron-withdrawing groups enhance its reactivity, making it a versatile intermediate in organic synthesis.

In the context of green chemistry, (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid has been studied for its potential in sustainable synthesis routes. With increasing demand for eco-friendly chemical processes, this compound offers opportunities for optimizing reaction conditions to reduce waste and energy consumption. Its stability under various pH conditions further enhances its applicability in industrial-scale production.

From a market perspective, the demand for (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid is expected to rise due to its relevance in pharmaceutical intermediates. Companies specializing in fine chemicals are investing in scalable synthesis methods to meet the needs of research institutions and biotech firms. The compound's high purity and consistent quality are critical factors driving its adoption in preclinical studies.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid. These methods ensure accurate identification and quantification, which are essential for quality control in manufacturing. Recent advancements in analytical chemistry have improved the detection limits for impurities, further enhancing the compound's reliability in high-value applications.

One of the most frequently asked questions about (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid relates to its solubility and storage conditions. The compound is typically soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while its stability is maintained at room temperature under inert atmospheres. These properties are crucial for researchers planning long-term experiments or large-scale reactions.

In summary, (2E)-3-[5-chloro-2-(2-methoxy-2-oxoethoxy)phenyl]acrylic acid (CAS No. 937599-67-2) is a promising compound with diverse applications in medicinal chemistry and industrial research. Its unique structural attributes, combined with growing interest in sustainable synthesis, position it as a valuable asset for scientists and manufacturers alike. As research continues to uncover new uses for this molecule, its importance in the chemical industry is expected to expand significantly.